![molecular formula C18H17Cl2NO4 B2836698 2-(2-chloro-6-ethoxy-4-formylphenoxy)-N-(3-chloro-4-methylphenyl)acetamide CAS No. 694463-65-5](/img/structure/B2836698.png)
2-(2-chloro-6-ethoxy-4-formylphenoxy)-N-(3-chloro-4-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-chloro-6-ethoxy-4-formylphenoxy)-N-(3-chloro-4-methylphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as "compound X" and has been the subject of numerous studies investigating its synthesis, mechanism of action, and potential use in scientific research.
Scientific Research Applications
Comparative Metabolism in Human and Rat Liver Microsomes
Research demonstrates the metabolic pathways of chloroacetamide herbicides, highlighting the importance of metabolic activation pathways that could lead to carcinogenic effects. This includes the metabolism of various chloroacetamide herbicides like acetochlor, alachlor, butachlor, and metolachlor in liver microsomes of rats and humans. Such studies provide insights into the enzymatic processes involved in the metabolism of these compounds, suggesting the potential risks associated with their use and the species-specific differences in metabolism rates (Coleman et al., 2000).
Radiosynthesis for Metabolism and Mode of Action Studies
Radiosynthesis of chloroacetanilide herbicides, including acetochlor, provides high-specific-activity compounds necessary for detailed studies on their metabolism and mode of action. This approach aids in understanding how these herbicides interact at the molecular level within biological systems, offering a foundation for assessing their environmental and health impacts (Latli & Casida, 1995).
Environmental Impact and Soil Interaction
The environmental distribution and impact of acetochlor, along with its interaction with soil and water systems, have been extensively studied. These investigations explore how chloroacetamide herbicides like acetochlor are received by soil surfaces and their efficacy influenced by factors like wheat straw and irrigation. Such research is crucial for developing agricultural practices that minimize environmental contamination while ensuring effective weed control (Banks & Robinson, 1986).
Antimicrobial Evaluation of Derivatives
The synthesis and evaluation of novel imines and thiazolidinones derived from chloroacetamide compounds have shown promising antimicrobial activities. These derivatives offer potential for the development of new antimicrobial agents, reflecting the versatility of chloroacetamide derivatives in pharmaceutical research (Fuloria et al., 2009).
Biodegradation and Environmental Remediation
Studies on the biodegradation mechanisms of chloroacetamide herbicides like acetochlor provide insights into environmental remediation strategies. Identifying the key enzymes and microbial processes involved in the degradation pathways is essential for developing biotechnological approaches to mitigate the environmental impact of these herbicides (Wang et al., 2015).
Properties
IUPAC Name |
2-(2-chloro-6-ethoxy-4-formylphenoxy)-N-(3-chloro-4-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17Cl2NO4/c1-3-24-16-7-12(9-22)6-15(20)18(16)25-10-17(23)21-13-5-4-11(2)14(19)8-13/h4-9H,3,10H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSRFBIBYDMEEQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=CC(=C1)C=O)Cl)OCC(=O)NC2=CC(=C(C=C2)C)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17Cl2NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.